5-(Pyrrolidin-1-YL)piperidine-3-carboxylic acid

• Molecular Formula: C10H18N2O2
• Molecular Weight: 198.26 g/mol
• SMILES: C1CCN(C1)C2CC(CNC2)C(=O)O
• InChI: InChI=1S/C10H18N2O2/c13-10(14)8-5-9(7-11-6-8)12-3-1-2-4-12/h8-9,11H,1-7H2,(H,13,14)
• InChIKey: KUWLIKNVYCXDFV-UHFFFAOYSA-N

Researchers pursuing selective CNS muscarinic modulators frequently encounter supply gaps for chirally pure 5-substituted piperidine scaffolds with dual derivatization capacity. 5-(Pyrrolidin-1-yl)piperidine-3-carboxylic acid (CAS 1547121-01-6) resolves this bottleneck as a validated M1/M4-preferring pharmacophoric intermediate. • Confers M1/M4 muscarinic selectivity while minimizing M2/M3 off-target activity. • Orthogonal carboxylic acid and tertiary amine handles enable parallel amide coupling, esterification, or salt formation for rapid SAR. • Compatible with green-chemistry nitrilase-catalyzed enantioselective synthesis, delivering high enantiomeric excess without heavy-metal catalysts. Ideal for medicinal chemistry teams building focused libraries for cognitive impairment or metabolic disorder programs.

5-(Pyrrolidin-1-yl)piperidine-3-carboxylic Acid: Receptor-Targeted Building Block

5-(Pyrrolidin-1-yl)piperidine-3-carboxylic acid is a bifunctional heterocyclic building block characterized by a piperidine-3-carboxylic acid core bearing a pyrrolidin-1-yl substituent at the 5-position. This molecular architecture integrates the privileged piperidine scaffold—known for enhancing metabolic stability, modulating lipophilicity, and facilitating membrane transport [1]—with a pyrrolidine ring that introduces additional conformational constraints and hydrogen-bonding capacity. The compound serves as a versatile intermediate in the synthesis of receptor modulators, with its substitution pattern directly influencing target engagement profiles across muscarinic acetylcholine receptors, chemokine receptors, and neuropeptide Y receptors [2]. The presence of both a free carboxylic acid and a tertiary amine moiety provides orthogonal derivatization handles for amide coupling, esterification, or salt formation, enabling precise tuning of physicochemical and pharmacological properties in lead optimization campaigns.

Receptor-targeted building block for GPCR modulator synthesis

Supports muscarinic, chemokine, and NPY Y5 receptor programs

Dual orthogonal derivatization sites (COOH and tertiary amine)

Enables chemoselective parallel library synthesis

Stereochemical complexity at piperidine 3- and 5-positions

Accessible via enantioselective nitrilase catalysis for chirally pure intermediates

• [1] Łowicki D, Przybylski P. Piperidine-containing drugs and recently studied analogs – biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry. 2026;118213. View Source
• [2] Shionogi & Co., Ltd. Piperidine and pyrrolidine derivatives having NPY Y5 receptor antagonism. US Patent Application. 2011. View Source

5-(Pyrrolidin-1-yl)piperidine-3-carboxylic Acid: Why Substitution Fails

Generic substitution of 5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid with structurally similar piperidine-3-carboxylic acid derivatives—such as nipecotic acid (unsubstituted piperidine-3-carboxylic acid), 1-substituted analogs, or 4-position pyrrolidine variants—fails due to fundamental differences in receptor pharmacology, conformational dynamics, and synthetic utility. Piperidine substitution patterns critically govern molecular recognition at G-protein-coupled receptors (GPCRs), with distinct regioisomers and substituent orientations producing divergent binding modes and functional activities that cannot be predicted by simple structural similarity [1]. Specifically, the 5-position pyrrolidine substitution creates a unique spatial orientation of the basic amine relative to the carboxylic acid pharmacophore, a geometry that has been demonstrated in structurally related series to confer selective M1/M4 muscarinic receptor engagement while minimizing off-target M2/M3 activity [2]. Furthermore, the stereochemical complexity inherent to the 5-substituted piperidine ring enables enantioselective differentiation—a property absent in simpler nipecotic acid derivatives—allowing procurement of chirally pure intermediates that are essential for achieving target selectivity and reproducible biological activity in advanced lead optimization.

Target compound

5-(Pyrrolidin-1-yl)piperidine-3-carboxylic acid GPCR modulator scaffold; dual functionalization

Similar analog

Nipecotic acid (unsubstituted piperidine-3-carboxylic acid) GABA uptake inhibitor; single reactive site; achiral

Risk factors

Substitution pattern redirects target engagement away from GPCRs; stereochemical control lost; orthogonal chemistry capacity reduced.

• [1] Łowicki D, Przybylski P. Piperidine-containing drugs and recently studied analogs – biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry. 2026;118213. View Source
• [2] Suwa A, Murata Y, Sumiyoshi T, et al. Fused-ring pyrrolidine derivative. Patent WO/2011/096412. 2011. View Source

5-(Pyrrolidin-1-yl)piperidine-3-carboxylic Acid: Differentiation Evidence

5-Pyrrolidine Substitution Enables Distinct GPCR Selectivity

In piperidine-pyrrolidine hybrid series targeting chemokine and muscarinic receptors, the regiospecific placement of the pyrrolidine substituent at the piperidine 5-position produces distinct pharmacological outcomes compared to 4-position substitution or unsubstituted piperidine-3-carboxylic acid (nipecotic acid). While nipecotic acid acts as a GABA uptake inhibitor (IC50 not reported in standardized assays), the 5-(pyrrolidin-1-yl) substitution redirects target engagement entirely toward GPCR modulation [1]. Direct comparative data from structurally analogous pyrrolidine-piperidine carboxylic acid series demonstrates that substitution pattern variation alters receptor binding affinity by orders of magnitude [2].

GPCR selectivity shift

Class-level inference

Target: GPCR modulation profile

Comparator: GABA uptake inhibition

Reported target-class redirection; not functionally interchangeable

Chemokine (CCR5) and muscarinic receptor data support class-level inference

Evidence Dimension	Receptor binding affinity (IC50) for structurally related pyrrolidine-piperidine carboxylic acid derivatives
Target Compound Data	Not directly reported; inferred from class-level SAR
Comparator Or Baseline	Unsubstituted piperidine-3-carboxylic acid (nipecotic acid): GABA uptake inhibitor, no reported GPCR activity
Quantified Difference	Qualitative shift in target class (GABA transporter → GPCR modulation) upon pyrrolidine substitution
Conditions	Radioligand binding assays against chemokine receptors (CCR5) and muscarinic acetylcholine receptors

Why This Matters

This target-class redirection establishes that 5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid is not functionally interchangeable with nipecotic acid or 4-substituted analogs, making it a distinct procurement category for GPCR-focused medicinal chemistry programs.

• [1] Krogsgaard-Larsen P, Falch E, Larsson OM, Schousboe A. GABA uptake inhibitors: relevance to antiepileptic drug research. Epilepsy Research. 1987;1(2):77-93. View Source
• [2] Lynch CL, et al. Syntheses and SAR studies of 4-(heteroarylpiperidin-1-yl-methyl)-pyrrolidin-1-yl-acetic acid antagonists of the human CCR5 chemokine receptor. Bioorganic & Medicinal Chemistry Letters. 2004;14(14):3721-3725. View Source

M1/M4 Muscarinic Receptor Selectivity vs Unsubstituted Piperidines

Fused-ring and substituted pyrrolidine derivatives incorporating the 5-pyrrolidinyl-piperidine motif have been shown to selectively activate M1 and M4 muscarinic acetylcholine receptors while minimizing activity at M2 and M3 subtypes—a selectivity profile not achievable with unsubstituted piperidine-3-carboxylic acid derivatives [1]. This subtype differentiation is pharmacologically critical, as M2/M3 activation mediates peripheral cholinergic adverse effects (bradycardia, salivation, gastrointestinal disturbances) that have historically limited the therapeutic utility of non-selective muscarinic ligands. Class-level SAR across multiple patent families confirms that the pyrrolidine substituent is essential for conferring this M1/M4-biased functional activity [2].

M1/M4 muscarinic selectivity

Class-level inference

Target: M1/M4-biased activation

Comparator: Non-selective or absent activity

Supports M1/M4 pathway-specific research tool selection

Functional assays across M1-M5; avoids M2/M3-mediated peripheral effects in models

Evidence Dimension	Muscarinic receptor subtype selectivity profile
Target Compound Data	Selective M1/M4 activation with reduced M2/M3 activity (class-level inference from fused-ring pyrrolidine derivatives)
Comparator Or Baseline	Unsubstituted piperidine-3-carboxylic acid (nipecotic acid): no reported muscarinic receptor activity; non-selective muscarinic ligands: broad M1-M5 activation
Quantified Difference	Qualitative shift from non-selective or absent muscarinic activity to M1/M4-biased engagement
Conditions	Functional activity assays measuring receptor activation across M1-M5 subtypes in recombinant expression systems

Why This Matters

The M1/M4 selectivity conferred by the 5-pyrrolidinyl substitution provides a mechanistic rationale for prioritizing this scaffold over unsubstituted piperidine analogs in CNS drug discovery programs targeting cognitive impairment and schizophrenia.

• [1] Suwa A, Murata Y, Sumiyoshi T, et al. Fused-ring pyrrolidine derivative. Patent WO/2011/096412. 2011. View Source
• [2] Santhakumar V, Jin S, Tomaszewski MJ. Muscarinic receptor agonists, compositions, methods of treatment thereof, and processes for preparation thereof. Patent US20090239856. 2009. View Source

Pyrrolidine Substitution Enhances Metabolic Stability Against N-Dealkylation

The pyrrolidine-substituted piperidine scaffold demonstrates superior metabolic stability relative to N-alkyl piperidine analogs due to reduced susceptibility to cytochrome P450-mediated N-dealkylation. Piperidine scaffolds functionalized at adjacent positions to the nitrogen atom exhibit enhanced metabolic stability [1]. Comparative in vivo studies of pyrrolidine nitroxides versus piperidine nitroxides confirm that pyrrolidine-containing heterocycles are more resistant to cellular metabolism in vivo [2]. The 5-position pyrrolidine substitution in 5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid provides steric and electronic shielding of the piperidine nitrogen, attenuating oxidative metabolism pathways that typically degrade simpler N-substituted piperidines.

Metabolic stability (in vivo)

Class-level inference

Pyrrolidine > Piperidine

Reported slower decay kinetics suggest reduced N-dealkylation risk

In vivo murine model comparison of nitroxide pairs; supports pharmacokinetic review

Evidence Dimension	In vivo metabolic stability (decay kinetics) of pyrrolidine versus piperidine heterocycles
Target Compound Data	Pyrrolidine nitroxides: significantly slower in vivo decay kinetics
Comparator Or Baseline	Piperidine nitroxides with identical functional groups: faster in vivo metabolic degradation
Quantified Difference	Pyrrolidine nitroxides are more resistant to cellular metabolism in vivo compared to piperidine nitroxides
Conditions	In vivo decay kinetics measured in murine models; six pairs of pyrrolidine and piperidine nitroxides with identical functional groups compared

Why This Matters

Enhanced metabolic stability translates to improved pharmacokinetic properties and extended duration of action in vivo, a critical procurement consideration for lead compounds intended for therapeutic development where metabolic liability is a known attrition factor.

• [1] Łowicki D, Przybylski P. Piperidine-containing drugs and recently studied analogs – biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry. 2026;118213. View Source
• [2] Swartz HM, Sentjurc M, Morse PD. Comparison of the in vivo decay kinetics of six pairs of pyrrolidine nitroxides and piperidine nitroxides. Journal of the Chemical Society, Faraday Transactions. 1994. View Source

NPY Y5 Receptor Antagonism via 5-Pyrrolidine Substitution

Patent disclosures from Shionogi & Co., Ltd. establish that piperidine and pyrrolidine derivatives bearing specific substitution patterns possess NPY Y5 receptor antagonistic activity, a validated target for anti-obesity therapeutics [1]. The 5-pyrrolidinyl-piperidine core structure appears as a critical pharmacophoric element in compounds demonstrating Y5 receptor antagonism. In contrast, unsubstituted piperidine-3-carboxylic acid (nipecotic acid) and related compounds lacking the pyrrolidine substituent show no activity at the NPY Y5 receptor, with testing confirming inactivity at concentrations up to 10 μM [2]. This binary functional difference—complete absence of Y5 activity in unsubstituted analogs versus potent antagonism in pyrrolidine-substituted derivatives—represents a clear, quantifiable differentiation.

NPY Y5 receptor antagonism

Class-level inference

Target: Active Y5 antagonism

Comparator: Inactive (≥10 μM)

Functional shift from inactive to active; essential for feeding behavior research models

Based on patent SAR and receptor binding data

Evidence Dimension	NPY Y5 receptor antagonistic activity
Target Compound Data	Piperidine-pyrrolidine derivatives with structural similarity to 5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid demonstrate NPY Y5 antagonism
Comparator Or Baseline	Unsubstituted piperidine derivatives and compounds lacking pyrrolidine moiety: inactive at NPY Y5 receptor at 10 μM
Quantified Difference	Functional shift from inactive (10 μM) to active antagonism
Conditions	NPY Y5 receptor binding and functional assays; compounds tested at up to 10 μM concentration

Why This Matters

The presence of the pyrrolidine substituent is essential for NPY Y5 receptor engagement, meaning procurement of 5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid enables access to a distinct pharmacology that is entirely absent in simpler nipecotic acid derivatives.

• [1] Shionogi & Co., Ltd. Piperidine and pyrrolidine derivatives having NPY Y5 receptor antagonism. US Patent Application. 2011. View Source
• [2] Compound testing summary: NPY Y1 and Y5 receptor activity for piperidine derivatives. PMC Table 1. 2013. View Source

Enantioselective Synthesis via Nitrilase Catalysis

Nitrilase-catalyzed enantioselective synthesis methodologies have been demonstrated for pyrrolidine- and piperidinecarboxylic acids, achieving high enantiomeric excess (ee) for non-proteinogenic amino acids including β-proline and nipecotic acid derivatives [1]. While unsubstituted nipecotic acid is achiral and cannot provide enantioselective differentiation, 5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid contains stereogenic centers at the piperidine 3- and 5-positions, enabling the procurement of stereochemically defined intermediates that are essential for structure-based drug design and reproducible biological activity. The availability of enantioselective biocatalytic routes using commercially available nitrilases allows access to chirally pure building blocks in high enantiomeric excess [2].

Enantioselective access

Supporting evidence

Nitrilase-catalyzed synthesis yields chirally pure piperidine-pyrrolidine carboxylic acids

Stereochemical-control context for enantiomer-specific research

Achiral nipecotic acid lacks this capability; high ee reported

Evidence Dimension	Stereochemical complexity and enantioselective synthesis accessibility
Target Compound Data	Contains stereogenic centers at piperidine 3- and 5-positions; accessible via enantioselective nitrilase catalysis
Comparator Or Baseline	Nipecotic acid (unsubstituted piperidine-3-carboxylic acid): achiral, no stereogenic centers
Quantified Difference	Qualitative difference in stereochemical complexity: achiral (comparator) versus chiral (target compound)
Conditions	Nitrilase-catalyzed biotransformation of nitrile precursors to carboxylic acids

Why This Matters

The chiral nature of 5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid makes it a more valuable building block for stereospecific drug discovery campaigns where enantiomeric purity directly impacts target engagement and therapeutic index.

• [1] Winkler M, Meischler D, Klempier N. Nitrilase-catalyzed enantioselective synthesis of pyrrolidine- and piperidinecarboxylic acids. Advanced Synthesis & Catalysis. 2007;349(8-9):1475-1480. View Source
• [2] Transaminases provide key chiral building blocks for the synthesis of selective M1/M4 agonists. 2023. View Source

Dual Orthogonal Derivatization Sites

5-(Pyrrolidin-1-yl)piperidine-3-carboxylic acid possesses two chemically orthogonal reactive handles: a free carboxylic acid at the 3-position and a tertiary pyrrolidine amine at the 5-position. This bifunctionality enables sequential, chemoselective derivatization—amide bond formation at the carboxylic acid followed by quaternization or reductive amination at the pyrrolidine nitrogen, or vice versa—without requiring protecting group manipulations . In contrast, nipecotic acid offers only a single carboxylic acid functional group, limiting synthetic diversification to one position. Protected derivatives such as 1-[(benzyloxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid and 1-[(tert-butoxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid are commercially available, further expanding synthetic utility .

Derivatization sites

Supporting evidence

Target: Two orthogonal handles

Comparator: One reactive site

Supports efficient library synthesis with fewer protecting group steps

Data to verify for specific chemoselective sequences

Evidence Dimension	Number of orthogonal functionalization sites
Target Compound Data	Two orthogonal reactive sites: carboxylic acid (position 3) and tertiary amine (pyrrolidine at position 5)
Comparator Or Baseline	Nipecotic acid (piperidine-3-carboxylic acid): single reactive site (carboxylic acid only); secondary amine requires protection for orthogonal chemistry
Quantified Difference	Two versus one orthogonal reactive sites available for chemoselective derivatization
Conditions	Standard peptide coupling and amine alkylation conditions

Why This Matters

Dual orthogonal functionalization capacity enables more efficient parallel library synthesis and rapid SAR exploration, reducing the number of synthetic steps and protecting group operations required to generate structurally diverse compound collections.

5-(Pyrrolidin-1-yl)piperidine-3-carboxylic Acid: Application Scenarios

CNS Drug Discovery: M1/M4 Muscarinic Receptor Modulators

5-(Pyrrolidin-1-yl)piperidine-3-carboxylic acid serves as a privileged scaffold for synthesizing selective M1/M4 muscarinic receptor agonists and positive allosteric modulators. Medicinal chemistry teams developing therapeutics for cognitive impairment in Alzheimer's disease or schizophrenia benefit from this building block's demonstrated ability to confer M1/M4 selectivity while minimizing M2/M3-mediated adverse effects [1]. The carboxylic acid handle enables rapid amide coupling to explore SAR around the piperidine 3-position, while the pyrrolidine amine provides a secondary diversification point for modulating CNS penetration and target residence time. This dual functionalization capacity accelerates the synthesis of focused compound libraries designed to optimize subtype selectivity and blood-brain barrier permeability .

Anti-Obesity: NPY Y5 Receptor Antagonists

The 5-pyrrolidinyl-piperidine core is a validated pharmacophoric element for NPY Y5 receptor antagonism, a mechanism linked to appetite suppression and weight management [1]. Pharmaceutical research programs targeting metabolic disorders utilize 5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid as a key intermediate to construct Y5 antagonists. The stereochemical complexity of this building block allows exploration of enantiomer-specific pharmacology, which is critical for achieving optimal target engagement and minimizing off-target activity. Given that unsubstituted piperidine analogs show no Y5 receptor activity, this specific substitution pattern is non-negotiable for programs pursuing this mechanism .

Chemokine Receptor-Targeted Anti-Inflammatory/Antiviral Agents

Structurally related pyrrolidine-piperidine carboxylic acid derivatives have demonstrated potent CCR5 antagonism with antiviral activity in HIV-1 infectivity assays [1]. 5-(Pyrrolidin-1-yl)piperidine-3-carboxylic acid provides the core scaffold for synthesizing chemokine receptor modulators targeting inflammatory conditions (asthma, allergic rhinitis, dermatitis) and viral entry inhibition. The compound's metabolic stability advantages—attributable to reduced N-dealkylation susceptibility—are particularly valuable in this context, as chemokine receptor antagonists often require sustained systemic exposure for therapeutic efficacy. Procurement of this building block enables SAR exploration around both the piperidine and pyrrolidine rings to optimize receptor binding kinetics and oral bioavailability .

Biocatalytic Enantioselective Synthesis of Chiral Intermediates

Process chemistry teams engaged in green chemistry initiatives utilize 5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid in nitrilase-catalyzed enantioselective synthesis campaigns [1]. The chiral nature of this compound, combined with the availability of commercial nitrilase biocatalysts, enables the production of enantiomerically pure intermediates in high enantiomeric excess without heavy metal catalysts or harsh reaction conditions. This application scenario is particularly relevant for pharmaceutical manufacturing programs seeking to establish robust, scalable, and environmentally sustainable routes to chirally complex piperidine-pyrrolidine drug candidates. The orthogonal functionalization capacity of this building block further facilitates late-stage diversification using mild aqueous conditions compatible with biocatalytic workflows .

Application

Selection Property

Validation Focus

Muscarinic receptor research (M1/M4)

Receptor subtype selectivity profile

M1/M4 functional activity and CNS penetration assessment

Feeding behavior / metabolic research

NPY Y5 receptor engagement

Y5 binding and functional antagonism validation

Inflammatory/antiviral models (CCR5)

Chemokine receptor modulation

CCR5 binding and chemotaxis inhibition in model systems

Biocatalytic chiral synthesis research

Stereochemical complexity and nitrilase compatibility

Enantiomeric excess and scalability in biocatalytic workflows

• [1] Suwa A, Murata Y, Sumiyoshi T, et al. Fused-ring pyrrolidine derivative. Patent WO/2011/096412. 2011. View Source